6-vinyl-3,4-dihydronaphthalen-1(2H)-one
Description
6-Vinyl-3,4-dihydronaphthalen-1(2H)-one (6-vinyl-DHN) is a synthetic derivative of the 3,4-dihydronaphthalen-1(2H)-one (DHN) scaffold, a bicyclic ketone widely utilized in medicinal and organic chemistry. The DHN core consists of a partially saturated naphthalene ring system with a ketone group at position 1. The introduction of a vinyl group at position 6 distinguishes this compound from other DHN derivatives. The vinyl substituent may confer unique electronic and steric properties, influencing reactivity, solubility, and biological interactions.
Properties
Molecular Formula |
C12H12O |
|---|---|
Molecular Weight |
172.22 g/mol |
IUPAC Name |
6-ethenyl-3,4-dihydro-2H-naphthalen-1-one |
InChI |
InChI=1S/C12H12O/c1-2-9-6-7-11-10(8-9)4-3-5-12(11)13/h2,6-8H,1,3-5H2 |
InChI Key |
WACCBUSQULKZRC-UHFFFAOYSA-N |
Canonical SMILES |
C=CC1=CC2=C(C=C1)C(=O)CCC2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Diversity at Position 6
The biological and physicochemical properties of DHN derivatives are highly dependent on substituents at position 6. Below is a comparative analysis of key analogs:
Table 1: Key DHN Derivatives with Substituents at Position 6
Physicochemical Properties
- Solubility : Hydroxylated derivatives (e.g., 4,6,8-trihydroxy-DHN) are more polar and water-soluble , whereas long-chain alkoxy groups (e.g., hexadecyloxy) increase hydrophobicity . The vinyl group may balance moderate solubility and lipophilicity.
- Crystal Structure : Substituents influence molecular conformation. For example, bromine in E-7-bromo-DHN enhanced cell permeability and metabolic stability , while benzylidene groups affected dihedral angles between aromatic rings .
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